Cas no 954078-98-9 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 954078-98-9
• MF: C₂₆H₂₂N₂O₄S
• MW: 458.528885364532
• CID: 6382455
• PubChem ID: 16911869
• Update Time: 2025-06-07

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide
• Benzeneacetamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-3,4-dimethoxy-
• 954078-98-9
• F2360-0817
• N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide
• AKOS024643114

• Inchi： 1S/C26H22N2O4S/c1-31-20-14-13-17(15-21(20)32-2)16-22(29)27-26-28-23(18-9-5-3-6-10-18)25(33-26)24(30)19-11-7-4-8-12-19/h3-15H,16H2,1-2H3,(H,27,28,29)
• InChI Key： QEEWBKBZXIJDPI-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC(C3=CC=CC=C3)=C(C(=O)C3=CC=CC=C3)S2)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 458.13002836g/mol
• Monoisotopic Mass: 458.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• pka: 8.35±0.50(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 954078-98-9)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 954078-98-9, has garnered attention due to its unique chemical properties and the promising applications it holds for drug development and therapeutic interventions.

The molecular framework of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide incorporates a thiazole core, which is a heterocyclic compound known for its versatility in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of the benzoyl and phenyl groups in this compound enhances its binding affinity to biological targets, making it a valuable candidate for further exploration in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide has emerged as a compound of interest due to its potential to interact with various biological pathways. Its structural features suggest that it may exhibit inhibitory effects on enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide, making it more accessible for further investigation. The development of efficient synthetic routes is crucial for the commercialization of pharmaceutical compounds and for supporting ongoing research efforts.

One of the most compelling aspects of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is its potential as a lead compound for the development of new drugs. Researchers have been exploring its pharmacological properties through in vitro and in vivo studies. These studies have shown that the compound exhibits promising activity against various disease models, suggesting its therapeutic potential. For instance, preliminary data indicate that it may have inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide and biological targets. These tools have allowed researchers to predict binding affinities and identify potential binding sites on proteins. By leveraging computational methods, scientists can design more effective derivatives of this compound with enhanced pharmacological properties. This approach not only accelerates the drug discovery process but also reduces the need for extensive experimental trials.

The future prospects of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yll)-2-(3,4-dimethoxyphenyl)acetamide are vast. As research continues to uncover new therapeutic applications, this compound could play a pivotal role in the development of next-generation pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical benefits. The integration of cutting-edge technologies such as artificial intelligence and machine learning will further enhance the drug discovery process.

In conclusion, N-(5-benzoyl-4-phenoxyphene]-ly]-acetic acid amide (CAS No. 954078989) is a compound with significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will be instrumental in addressing unmet medical needs.